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Compound of Interest

Compound Name: ZNL-05-044

Cat. No.: B12375339 Get Quote

For research use only. Not for use in humans or animals.

This document provides essential guidance for the safe handling, storage, and disposal of

ZNL-05-044, a potent and selective CDK11 inhibitor. All personnel must review and understand

this information before working with this compound.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ZNL-05-044 to

minimize exposure and ensure personal safety.
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PPE Category Specification

Eye/Face Protection

ANSI Z87.1 certified safety glasses with side

shields or chemical safety goggles. A face shield

should be used if there is a splash hazard.

Skin Protection

Chemical-resistant gloves (Nitrile rubber,

minimum 0.11 mm thickness). A fully buttoned

lab coat must be worn at all times.

Respiratory Protection

A NIOSH-approved N95 or higher-rated

respirator is required when handling the solid

powder outside of a certified chemical fume

hood.

Hand Protection
Disposable nitrile gloves should be worn.

Change gloves immediately if contaminated.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of ZNL-05-044
and ensuring a safe laboratory environment.

Handling:

Work with ZNL-05-044 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Do not breathe dust or aerosols.

Use only non-sparking tools when handling the solid compound.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, light-resistant container.
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Keep in a cool, dry, and well-ventilated area.

Recommended storage temperatures are -20°C for up to one month or -80°C for up to six

months.[1]

Solutions in solvents like DMSO should be stored at -80°C for up to six months.[2]

Accidental Release and First Aid Measures
Accidental Release:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect: Carefully sweep or scoop the absorbed material into a sealed container for disposal.

Clean: Decontaminate the spill area with a suitable cleaning agent.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing ZNL-05-044 must be treated as hazardous chemical waste.
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Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in

a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing ZNL-05-044 in a labeled, sealed, and

appropriate chemical waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling ZNL-05-044 in a laboratory

setting.
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Caption: Workflow for safe handling of ZNL-05-044.
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Disclaimer: This information is intended for guidance only and may not be exhaustive.

Researchers should consult the official Safety Data Sheet (SDS) for ZNL-05-044 and their

institution's safety protocols before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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